Cas no 1198759-26-0 (2-bromo-5-chloro-[1,3]thiazolo[5,4-b]pyridine)

• Product Name: 2-bromo-5-chloro-[1,3]thiazolo[5,4-b]pyridine
• CAS No: 1198759-26-0
• MF: C₆H₂BrClN₂S
• MW: 249.515477657318
• MDL: MFCD18205973
• CID: 1029633
• PubChem ID: 58579710
• Update Time: 2025-05-21

2-bromo-5-chloro-[1,3]thiazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chlorothiazolo[5,4-b]pyridine
• 2-bromo-5-chloro-[1,3]thiazolo[5,4-b]pyridine
• DTXSID80729424
• 2-Bromo-5-chloro-thiazolo[5,4-b]pyridine
• YXB75926
• 2-Bromo-5-chloro[1,3]thiazolo[5,4-b]pyridine
• CS-0441956
• SCHEMBL12042139
• AT38477
• 1198759-26-0
• Thiazolo[5,4-b]pyridine, 2-bromo-5-chloro-

• MDL： MFCD18205973
• Inchi： 1S/C6H2BrClN2S/c7-6-9-3-1-2-4(8)10-5(3)11-6/h1-2H
• InChI Key： HUDIKDNPUIYAKF-UHFFFAOYSA-N
• SMILES： BrC1=NC2=CC=C(N=C2S1)Cl

Computed Properties

• Exact Mass: 247.88106g/mol
• Monoisotopic Mass: 247.88106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-bromo-5-chloro-[1,3]thiazolo[5,4-b]pyridine

Recent Advances in the Study of 2-bromo-5-chloro-[1,3]thiazolo[5,4-b]pyridine (CAS: 1198759-26-0) and Its Applications in Chemical Biology and Medicine

The compound 2-bromo-5-chloro-[1,3]thiazolo[5,4-b]pyridine (CAS: 1198759-26-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a thiazolo[5,4-b]pyridine core, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of research involving 2-bromo-5-chloro-[1,3]thiazolo[5,4-b]pyridine is its application in the design of small-molecule inhibitors for protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. The bromo and chloro substituents on the thiazolo[5,4-b]pyridine ring provide reactive sites for further functionalization, enabling the synthesis of diverse analogs with improved binding affinity and selectivity. Recent publications have highlighted the compound's utility in the development of inhibitors targeting specific kinases, such as JAK2 and BTK, which are implicated in hematological malignancies.

In addition to its role in kinase inhibition, 2-bromo-5-chloro-[1,3]thiazolo[5,4-b]pyridine has been investigated as a precursor for the synthesis of fluorescent probes and imaging agents. The thiazolo[5,4-b]pyridine core exhibits favorable photophysical properties, making it suitable for applications in bioimaging and diagnostics. Researchers have successfully conjugated this scaffold with various fluorophores to create probes for detecting reactive oxygen species (ROS) and other biologically relevant molecules. These advancements underscore the compound's potential in both therapeutic and diagnostic applications.

Recent synthetic methodologies have also focused on optimizing the production of 2-bromo-5-chloro-[1,3]thiazolo[5,4-b]pyridine and its derivatives. Novel catalytic approaches, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and scalability of its synthesis. These improvements are critical for facilitating its broader adoption in drug discovery programs and industrial applications. Furthermore, computational studies have provided insights into the compound's molecular interactions, aiding in the rational design of more potent and selective derivatives.

Despite these promising developments, challenges remain in the clinical translation of 2-bromo-5-chloro-[1,3]thiazolo[5,4-b]pyridine-based compounds. Issues such as pharmacokinetic properties, toxicity profiles, and off-target effects need to be addressed through rigorous preclinical testing. Ongoing research aims to overcome these hurdles by exploring novel formulations and delivery strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, 2-bromo-5-chloro-[1,3]thiazolo[5,4-b]pyridine (CAS: 1198759-26-0) represents a promising scaffold in chemical biology and medicinal chemistry. Its versatility in drug design, coupled with recent advancements in synthetic and computational methodologies, positions it as a valuable tool for the development of next-generation therapeutics and diagnostic agents. Future research will likely focus on expanding its applications and addressing the remaining challenges in its clinical development.